Cas no 1032758-79-4 (Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate)

• Product Name: Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• CAS No: 1032758-79-4
• MF: C₂₁H₃₃BN₂O₆
• MW: 420.307526350021
• MDL: MFCD13195042
• CID: 2196314
• Update Time: 2023-08-07

Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 3-[Bis(tert-butoxycarbonyl)amino]-pyridine-5-boronic acid pinacol ester
• 5-(Bis-Boc-Amino)pyridine-3-boronic acid pinacol ester
• 3-[bis(tert-butoxycarbonyl)amino]-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)py
• Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate

• MDL： MFCD13195042
• Inchi： 1S/C21H33BN2O6/c1-18(2,3)27-16(25)24(17(26)28-19(4,5)6)15-11-14(12-23-13-15)22-29-20(7,8)21(9,10)30-22/h11-13H,1-10H3
• InChI Key： ONUAXKNDAOUOQC-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 609
• Topological Polar Surface Area: 87.2